Cas no 2137629-73-1 (6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine)

• Product Name: 6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine
• CAS No: 2137629-73-1
• MF: C₁₃H₁₁IN₄
• MW: 350.157714128494
• CID: 6264019
• PubChem ID: 165484513
• Update Time: 2025-09-27

6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine
• 2137629-73-1
• EN300-1128181

• Inchi： 1S/C13H11IN4/c1-18-13(4-5-16-18)12-7-10(15)9-6-8(14)2-3-11(9)17-12/h2-7H,1H3,(H2,15,17)
• InChI Key： ZTFSJCUVULISGE-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(=CC(C1=CC=NN1C)=N2)N

Computed Properties

• Exact Mass: 350.00284g/mol
• Monoisotopic Mass: 350.00284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine

Comprehensive Overview of 6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine (CAS No. 2137629-73-1)

The compound 6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine (CAS No. 2137629-73-1) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo-substituted quinoline core and a 1-methyl-1H-pyrazol-5-yl moiety, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, as it exhibits promising properties for modulating biological targets.

In recent years, the demand for heterocyclic compounds like 6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine has surged due to their versatility in medicinal chemistry. This compound is often explored for its role in developing kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. Its iodo-substitution also makes it a useful building block for cross-coupling reactions, a topic frequently searched by chemists seeking efficient synthetic pathways.

One of the most searched questions related to this compound is: "What are the synthetic routes for 6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine?" The answer lies in multi-step organic synthesis, often starting from 4-aminoquinoline derivatives and incorporating iodination and pyrazole coupling steps. Researchers also inquire about its solubility and stability, which are crucial for formulation studies. These properties are highly dependent on the choice of solvents and storage conditions, making it a hot topic in process chemistry forums.

The 6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine is also a subject of interest in computational chemistry. Many users search for "molecular docking studies of quinoline derivatives" to understand how this compound interacts with biological targets. Its electron-rich aromatic system and hydrogen-bonding capabilities make it a candidate for virtual screening campaigns, aligning with the growing trend of AI-driven drug design.

From an industrial perspective, scalability is a key concern. Questions like "How to optimize the synthesis of 6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine for large-scale production?" are common among process chemists. Answers often involve catalytic methods and green chemistry principles to reduce waste and improve yields. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic dominating academic and corporate discussions.

In summary, 6-iodo-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine (CAS No. 2137629-73-1) is a multifaceted compound with applications spanning drug development, material science, and catalysis. Its relevance in cutting-edge research ensures it remains a focal point for scientists and industry professionals alike.